Cas no 1644445-49-7 (sodium(S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: sodium(S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 1644445-49-7
• MF: C₂₅H₂₂NNaO₅
• MW: 439.435657978058
• CID: 6446331
• Update Time: 2025-06-03

sodium(S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium(S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

• Inchi： 1S/C25H23NO5.Na/c1-31-21-13-12-18-15-26(20(25(29)30)14-19(18)23(21)27)24(28)22(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-13,20,22,27H,14-15H2,1H3,(H,29,30);/q;+1/p-1/t20-;/m0./s1
• InChI Key： OTSHWUOHRNESGT-BDQAORGHSA-M
• SMILES： [Na+].C1C2=C(C(O)=C(OC)C=C2)C[C@@H](C([O-])=O)N1C(C(C1=CC=CC=C1)C1=CC=CC=C1)=O

Additional information on sodium(S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Recent Advances in Sodium (S)-2-(2,2-Diphenylacetyl)-5-Hydroxy-6-Methoxy-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylate (CAS: 1644445-49-7) Research

The compound sodium (S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS: 1644445-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroisoquinoline scaffold, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and pain management. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's ability to modulate opioid receptors, specifically the mu-opioid receptor (MOR), with high selectivity and efficacy. This property makes it a potential candidate for the development of novel analgesics with reduced side effects compared to traditional opioids. Additionally, its sodium salt form enhances solubility and bioavailability, addressing a common challenge in drug formulation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its binding interactions with MOR, providing valuable insights for structure-activity relationship (SAR) studies.

In terms of synthesis, recent advancements have streamlined the production of sodium (S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, reducing the number of steps and improving overall yield. Green chemistry approaches, including the use of catalytic asymmetric synthesis, have been explored to minimize environmental impact. These developments are critical for scaling up production to meet the demands of clinical trials and potential commercialization.

Preclinical studies have demonstrated the compound's efficacy in animal models of chronic pain and neuropathic pain, with a favorable safety profile. Notably, it exhibits lower risks of respiratory depression and addiction, which are major drawbacks of existing opioid therapies. These findings have spurred interest in further clinical development, with several pharmaceutical companies initiating Phase I trials to assess its pharmacokinetics and tolerability in humans.

Looking ahead, the research community is optimistic about the potential of sodium (S)-2-(2,2-diphenylacetyl)-5-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate to address unmet medical needs in pain management. Future studies will likely focus on expanding its therapeutic applications, exploring combination therapies, and refining its formulation to enhance patient compliance. As the field progresses, this compound may emerge as a cornerstone in the next generation of safer and more effective analgesics.